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Compound of Interest

Compound Name:
Dimethyl 2,5-

dibromohexanedioate

Cat. No.: B1295253 Get Quote

Technical Guide: Dimethyl 2,5-
dibromohexanedioate
For Researchers, Scientists, and Drug Development Professionals

Chemical Identification
Chemical Name: Dimethyl 2,5-dibromohexanedioate

Synonyms: Dimethyl 2,5-dibromoadipate

CAS Number: 868-72-4[1][2][3][4]

Molecular Formula: C₈H₁₂Br₂O₄[1][2][3]

Molecular Weight: 331.99 g/mol [1][3][5]

Safety and Hazard Information
Dimethyl 2,5-dibromohexanedioate is a chemical that requires careful handling due to its

hazardous properties. The following tables summarize the key safety information based on the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).
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GHS Hazard Classification
Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye Irritation Category 1

Source: Aggregated GHS information provided to the ECHA C&L Inventory.[5]

GHS Label Elements
Pictogram Signal Word Hazard Statements

alt text

alt text

Danger

H302: Harmful if swallowed.[5]

[6][7][8] H314: Causes severe

skin burns and eye damage.[5]

[6][7][8]

Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-2_5-dibromoadipate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-2_5-dibromoadipate
https://aksci.com/sds/W8917_SDS.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/228/SDS-BD227176.pdf
https://www.echemi.com/produce/pr2106011031-dimethyl-2-5-dibromohexanedioate-999-white-powder-868-72-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-2_5-dibromoadipate
https://aksci.com/sds/W8917_SDS.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/228/SDS-BD227176.pdf
https://www.echemi.com/produce/pr2106011031-dimethyl-2-5-dibromohexanedioate-999-white-powder-868-72-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Type Statement Code Statement

Prevention P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.[6][7][8]

P264
Wash skin thoroughly after

handling.[6][7][8]

P270

Do not eat, drink or smoke

when using this product.[6][7]

[8]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[6][7]

[8]

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[6]

P301 + P330 + P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[6][7][8]

P303 + P361 + P353

IF ON SKIN (or hair):

Remove/Take off immediately

all contaminated clothing.

Rinse skin with water/shower.

[7]

P304 + P340

IF INHALED: Remove victim to

fresh air and keep at rest in a

position comfortable for

breathing.[7]

P305 + P351 + P338 IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
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present and easy to do.

Continue rinsing.[7]

P310

Immediately call a POISON

CENTER or doctor/physician.

[7]

P363
Wash contaminated clothing

before reuse.[7][8]

Storage P405 Store locked up.[7][8]

Disposal P501

Dispose of contents/container

in accordance with local

regulations.[7]

Experimental Protocols: Safe Handling Workflow
The following diagram outlines a logical workflow for the safe handling of Dimethyl 2,5-
dibromohexanedioate in a laboratory setting. Adherence to these steps is critical to minimize

exposure and ensure personal safety.
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Preparation

Handling

Cleanup & Disposal
Emergency Procedures

Don Appropriate PPE:
- Chemical Resistant Gloves
- Safety Goggles/Face Shield

- Lab Coat

Work in a well-ventilated area
(e.g., chemical fume hood)

Gather all necessary materials
and chemical containers

Carefully weigh the required amount

Transfer the chemical to the reaction vessel

Decontaminate work surfaces

Skin Contact:
Immediately flush with plenty of water

for at least 15 minutes. Remove
contaminated clothing.

Eye Contact:
Immediately flush with plenty of water

for at least 15 minutes. Seek
immediate medical attention.

Inhalation:
Move to fresh air. If not breathing,

give artificial respiration.

Ingestion:
Do NOT induce vomiting. Rinse mouth.

Seek immediate medical attention.

Dispose of waste in a designated,
labeled hazardous waste container

Remove and properly dispose of
contaminated PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Safe Handling Workflow for Dimethyl 2,5-dibromohexanedioate.
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Toxicological Information
Currently, detailed quantitative toxicological data such as LD50 (Lethal Dose, 50%) values for

Dimethyl 2,5-dibromohexanedioate are not readily available in the public domain. However,

the GHS classification indicates that it is harmful if swallowed and causes severe skin burns

and eye damage.[5][6][7][8] The material is described as potentially destructive to the tissues of

the mucous membranes and upper respiratory tract.

First-Aid Measures
General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.

Move out of the dangerous area.[7]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[7]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. Consult a physician.[7]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[7]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician immediately.[7][9]

Storage and Disposal
Storage: Keep the container tightly closed in a dry and well-ventilated place.[7] Store locked

up.[7][8]

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, regional, and national regulations.[7][9]

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive safety data sheet (SDS). Always consult the official SDS from the supplier

before handling this chemical. All chemical products should be handled by trained

professionals with the recognition of "having unknown hazards and toxicity".[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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